![molecular formula C11H13N3O B2379773 (4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol CAS No. 497853-95-9](/img/structure/B2379773.png)
(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol” is a chemical compound with the molecular formula C11H13N3O and a molecular weight of 203.24 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of imidazole derivatives, such as “(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol”, has been reported in the literature . For instance, (1-Methyl-1H-imidazol-2-yl)methanol derivatives were prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole .Molecular Structure Analysis
The molecular structure of “(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol” consists of an imidazole ring attached to a phenyl ring via a methanol group .Physical And Chemical Properties Analysis
“(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol” is a solid at room temperature . It has a molecular weight of 203.24 and a molecular formula of C11H13N3O .Scientific Research Applications
Antibacterial Activity
Imidazole derivatives have been reported to show antibacterial activity . They can be used in the development of new drugs to combat antibiotic-resistant bacteria, which is a growing public health concern .
Antimycobacterial Activity
Imidazole compounds have also been found to exhibit antimycobacterial properties . For example, N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1, 4-dihydropyridine-3,5-dicarboxamide has been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis .
Anti-inflammatory Activity
The anti-inflammatory properties of imidazole derivatives make them potential candidates for the treatment of inflammatory diseases .
Antitumor Activity
Imidazole compounds have shown promise in the field of oncology due to their antitumor properties . They can potentially be used in the development of new cancer therapies .
Antidiabetic Activity
Imidazole derivatives have been reported to exhibit antidiabetic activity . This makes them potential candidates for the development of new treatments for diabetes .
Antiviral Activity
Imidazole compounds have been found to target viral enzymes, which are required for virus propagation . This makes them potential candidates for the development of new antiviral drugs .
Future Directions
Imidazole derivatives, such as “(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol”, have demonstrated significant biological activity, making them an important focus in medicinal chemistry . Future research may continue to explore the synthesis methods and potential applications of these compounds .
properties
IUPAC Name |
(4-aminophenyl)-(1-methylimidazol-2-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-14-7-6-13-11(14)10(15)8-2-4-9(12)5-3-8/h2-7,10,15H,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRLMBYIRRCQVAM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C(C2=CC=C(C=C2)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol | |
CAS RN |
497853-95-9 |
Source
|
Record name | (4-aminophenyl)(1-methyl-1H-imidazol-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.